Cas no 50656-77-4 (rac-Niranthin)

rac-Niranthin structure
rac-Niranthin structure
Product Name:rac-Niranthin
CAS No:50656-77-4
MF:C24H32O7
MW:432.506688117981
CID:370559
PubChem ID:13989915
Update Time:2025-04-19

rac-Niranthin Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole,6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-,rel-
    • Niranthin
    • 1,3-Benzodioxole,6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-,re...
    • rac-Niranthin
    • 1,3-Benzodioxole,6-[4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, (R*,R*)-
    • [ "" ]
    • 6-[(2R,3R)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
    • CID 13989915
    • PD018093
    • XN164986
    • AKOS032948630
    • 50656-77-4
    • A1-06839
    • Q-100568
    • 25M3G3LTF8
    • AKOS040762121
    • 1,3-Benzodioxole, 6-[(2R,3R)-4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, rel-
    • CS-0032258
    • rel-6-[(2R,3R)-4-(3,4-Dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
    • HY-N6054
    • FS-9933
    • 6-[(2S,3S)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
    • 1,3-Benzodioxole, 6-[4-(3,4-dimethoxyphenyl)-2,3-bis(methoxymethyl)butyl]-4-methoxy-, (R*,R*)-
    • DTXSID601318707
    • 6-[3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-1,3-benzodioxole
    • PD045980
    • FT-0686665
    • DA-56189
    • 6-[(2R,3R)-3-[(3,4-dimethoxyphenyl)methyl]-4-methoxy-2-(methoxymethyl)butyl]-4-methoxy-2H-1,3-benzodioxole
    • Inchi: 1S/C24H32O7/c1-25-13-18(8-16-6-7-20(27-3)21(10-16)28-4)19(14-26-2)9-17-11-22(29-5)24-23(12-17)30-15-31-24/h6-7,10-12,18-19H,8-9,13-15H2,1-5H3/t18-,19-/m0/s1
    • InChI Key: RCFGIEPQSDGMJJ-OALUTQOASA-N
    • SMILES: O(C)C[C@H](CC1=CC(=C2C(=C1)OCO2)OC)[C@H](COC)CC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 432.21500
  • Monoisotopic Mass: 579.924723
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 468
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 237
  • XLogP3: 4.1

Experimental Properties

  • Color/Form: Solid
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 115ºC
  • Boiling Point: 559.5±50.0 °C at 760 mmHg
  • Flash Point: 221.8±30.0 °C
  • PSA: 64.61000
  • LogP: 3.75150
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

rac-Niranthin Security Information

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